4-methyl-N-(6-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}pyridazin-3-yl)benzamide

• IUPAC Name: 4-methyl-N-[6-(2-morpholin-4-yl-2-oxoethyl)sulfanylpyridazin-3-yl]benzamide
• InChI: InChI=1S/C18H20N4O3S/c1-13-2-4-14(5-3-13)18(24)19-15-6-7-16(21-20-15)26-12-17(23)22-8-10-25-11-9-22/h2-7H,8-12H2,1H3,(H,19,20,24)
• InChI Key: NXFYHIVMXGKOJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=NN=C(C=C2)SCC(=O)N3CCOCC3
• Molecular Formula: C18H20N4O3S
• Molecular Weight: 372.4 g/mol

Description

The compound contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms. It also has a morpholine ring, which is a six-membered ring containing four carbon atoms, one oxygen atom, and one nitrogen atom. The morpholine ring is attached to the pyridazine ring via a sulfanyl group and a 2-oxoethyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are typically used to analyze the molecular structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups it contains. For instance, the morpholine ring might undergo reactions typical of ethers and secondary amines.

Physical And Chemical Properties Analysis

The physical and chemical properties such as solubility, melting point, boiling point, etc., would depend on the specific structure of the compound. The presence of both polar (morpholine ring, sulfanyl group) and nonpolar (methyl groups) parts in the molecule might influence these properties.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Given the presence of a morpholine ring, it might interact with biological targets in a manner similar to other morpholine-containing compounds.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. Standard safety precautions should be taken while handling this compound, including the use of personal protective equipment.

Future Directions

Future research could focus on synthesizing this compound and studying its properties in more detail. Its potential biological activity could also be explored, given the presence of functional groups that are common in biologically active compounds.